Cas no 900001-97-0 (N-(5-acetamido-2-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(5-acetamido-2-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 900001-97-0
• MF: C₁₄H₁₄N₄O₄
• MW: 302.28536272049
• CID: 5492057
• Update Time: 2025-11-01

N-(5-acetamido-2-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetamido-2-methoxyphenyl)-6-oxo-1H-pyridazine-3-carboxamide
• N-(5-acetamido-2-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C14H14N4O4/c1-8(19)15-9-3-5-12(22-2)11(7-9)16-14(21)10-4-6-13(20)18-17-10/h3-7H,1-2H3,(H,15,19)(H,16,21)(H,18,20)
• InChI Key： MYUNPOFBCCSXPQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(NC(=O)C)=CC=C2OC)=O)=NNC(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-acetamido-2-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(5-Acetamido-2-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide: An Overview of Its Structure, Properties, and Applications

N-(5-Acetamido-2-Methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, with the CAS number 900001-97-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of an acetamido group and a methoxyphenyl substituent imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The structure of N-(5-acetamido-2-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is characterized by a pyridazine ring, which is fused with a carboxamide group at the 3-position. The acetamido group at the 5-position of the phenyl ring and the methoxy group at the 2-position contribute to its overall stability and reactivity. These functional groups play a crucial role in determining the compound's solubility, lipophilicity, and binding affinity to various biological targets.

Recent studies have highlighted the potential of N-(5-acetamido-2-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide in the development of novel therapeutic agents. One notable application is its use as an antimicrobial agent, where it has shown promising activity against a range of bacterial strains. The compound's ability to disrupt bacterial cell walls and inhibit essential enzymes makes it a potential candidate for addressing antibiotic resistance, a growing concern in modern medicine.

In addition to its antimicrobial properties, N-(5-acetamido-2-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic option for conditions such as rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic properties of N-(5-acetamido-2-methoxyphenyl)-6-oxyo1,6-dihydropyridazine3-carboxamide have also been studied extensively. Research indicates that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for drug development. Its ability to cross the blood-brain barrier (BBB) has also been noted, suggesting potential applications in central nervous system (CNS) disorders.

From a synthetic chemistry perspective, N-(5-acetamido2-methoxyphenyl)-6-oxyo1,6-dihydropyridazine3-carboxamide can be synthesized through various routes. One common method involves the condensation of 5-acetamido2-methoxyaniline with 3-cyanopyridazine followed by hydrolysis to form the carboxamide group. The synthesis process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of N-(5-acetamido2-methoxyphenyl)-6-oxyo1,6-dihydropyridazine3-carboxamide. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results showing positive outcomes. These trials are crucial for advancing the compound from preclinical stages to clinical applications.

In conclusion, N-(5-acetamido2-methoxyphenyl)-6-oxyo1,6-dihydropyridazine3-carboxamide (CAS number 900001970) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups contribute to its diverse biological activities, making it a valuable candidate for developing novel therapeutic agents. Continued research and development will likely uncover additional applications and optimize its use in various medical fields.